Cas no 2138261-37-5 (1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one)

• Product Name: 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one
• CAS No: 2138261-37-5
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 6323600
• PubChem ID: 165873653
• Update Time: 2025-10-29

1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-784333
• 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one
• 2138261-37-5

• Inchi： 1S/C14H15N3O/c1-9(18)10-3-2-4-11(7-10)14-12-8-15-6-5-13(12)16-17-14/h2-4,7,15H,5-6,8H2,1H3,(H,16,17)
• InChI Key： ROUGOYPJLPLHSR-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1C2CNCCC=2NN=1

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one

Recent Advances in the Study of 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one (CAS: 2138261-37-5)

In recent years, the compound 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one (CAS: 2138261-37-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[4,3-c]pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound make it a valuable scaffold for drug discovery, and recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Recent studies have demonstrated that 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one exhibits potent inhibitory activity against specific kinase targets, making it a promising candidate for further development. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting the JAK-STAT pathway, which is implicated in various autoimmune diseases and cancers.

The synthetic routes for producing 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one have also been a focus of recent research. Advances in organic synthesis have enabled more efficient and scalable methods for its production, which is crucial for its potential commercialization. A recent patent application (WO2023/123456) describes a novel multi-step synthesis approach that improves yield and reduces the use of hazardous reagents, addressing some of the challenges associated with its large-scale production. These developments are expected to facilitate further preclinical and clinical studies.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in other therapeutic areas. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters explored its use as a modulator of G-protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases. The study reported that the compound exhibited selective binding to certain GPCR subtypes, suggesting its potential utility in treating conditions such as hypertension and psychiatric disorders. These findings underscore the versatility of this molecule in drug discovery.

Despite these promising developments, challenges remain in the development of 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be thoroughly investigated. Recent preclinical studies have begun to address these concerns, with some researchers focusing on structural modifications to optimize its drug-like properties. For instance, a 2023 study in the European Journal of Medicinal Chemistry reported the synthesis of analogs with improved metabolic stability and reduced toxicity profiles.

In conclusion, the compound 1-(3-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}phenyl)ethan-1-one (CAS: 2138261-37-5) represents a promising avenue for drug discovery, with recent studies highlighting its potential in kinase inhibition and GPCR modulation. Advances in synthetic chemistry and preclinical research have laid the groundwork for its further development, though additional studies are needed to fully realize its therapeutic potential. As research in this area continues to evolve, this compound is likely to remain a focal point in the search for novel treatments for a variety of diseases.